Cas no 1554399-41-5 (2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}butanoic acid)

• Product Name: 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}butanoic acid
• CAS No: 1554399-41-5
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6104234
• PubChem ID: 83858872
• Update Time: 2025-10-21

2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}butanoic acid
• EN300-1774571
• 1554399-41-5
• 2-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}butanoic acid

• Inchi： 1S/C10H14N2O2/c1-2-6(10(13)14)9-7-4-3-5-8(7)11-12-9/h6H,2-5H2,1H3,(H,11,12)(H,13,14)
• InChI Key： SMDSFCLJXXLJMW-UHFFFAOYSA-N
• SMILES： OC(C(CC)C1C2=C(CCC2)NN=1)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66Ų

Additional information on 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}butanoic acid

Introduction to 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}butanoic acid (CAS No. 1554399-41-5)

2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}butanoic acid, with the CAS number 1554399-41-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique cyclopentacpyrazol structure, which imparts distinct chemical and biological properties. The compound's potential applications in drug development and its role in various biological processes are currently being explored through extensive research.

The molecular structure of 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}butanoic acid is particularly noteworthy. The cyclopentacpyrazol moiety is a fused ring system that combines a five-membered cyclopentane ring with a six-membered pyrazole ring. This structural feature contributes to the compound's stability and reactivity, making it an attractive candidate for further investigation. The butanoic acid functional group attached to the cyclopentacpyrazol core adds additional complexity and functionality to the molecule.

Recent studies have highlighted the potential of 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}butanoic acid in various therapeutic areas. One of the key areas of interest is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}butanoic acid may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}butanoic acid has also shown promise in neurodegenerative disease research. Preclinical studies have indicated that this compound can modulate key signaling pathways involved in neuroprotection and neuroregeneration. For instance, it has been shown to enhance the expression of brain-derived neurotrophic factor (BDNF), a crucial protein for neuronal survival and function. This property makes it a potential candidate for the development of therapies targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}butanoic acid has been studied for its pharmacokinetic properties. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Its good oral bioavailability and low toxicity profile make it an attractive candidate for further drug development efforts.

The synthesis of 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}butanoic acid has been optimized through various synthetic routes. One common approach involves the condensation of cyclopentanone with a suitable pyrazole derivative followed by functionalization to introduce the butanoic acid group. These synthetic methods have been refined to improve yield and purity, facilitating large-scale production for both research and commercial purposes.

The safety profile of 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}butanoic acid has been extensively evaluated through toxicological studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses with minimal side effects. However, as with any new chemical entity (NCE), ongoing safety monitoring is essential to ensure its long-term safety and efficacy.

In conclusion, 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}butanoic acid (CAS No. 1554399-41-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and potential development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.